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Structural Features of Ranatuerin-2 Isoforms

The table below consolidates the structural characteristics of various Ranatuerin-2 peptides as reported in the literature.

Peptide Name Sequence (One-Letter Code)
Length
(aa)

Net
Charge
(pH 7.4)

Key
Structural
Domains

Disulphide
Bridge /
Rana Box

Ranatuerin-2-
AW (R2AW) [1]

GFMDTAKNVAKNVAATLLDKLKCKITGGC 29 +3 Helix-loop-

helix [1]

Yes (C23-

C29)

[Lys4,19,
Leu20]R2AW(1-
22)-NH₂ [1]

GFMKTAKNVAKNVAATLLKLLK-NH₂ 22 +6 α-helical

(enhanced)

No

Ranatuerin-
2CSa [2]

GILSSFKGVAKGVAKDLAGKLLETLKCKITGC 32 Not
specified

Full-length
helix-turn-

helix (in
TFE/H₂O)

[2]

Yes

Ranatuerin-
2Pb [3]

SFLTTVKKLVTNLAALAGTVIDTIKCKVTGGCRT 33 Not

specified

Predicted

α-helix [3]

Yes

RPb
(Truncated
R2Pb) [3]

SFLTTVKKLVTNLAAL-NH₂ 16 Not

specified

α-helical

(in
membrane-

mimetic
env.) [3]

No
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Experimental Data on Activity and Cytotoxicity

The following table summarizes the experimental bioactivity and toxicity findings for the listed peptides.

Peptide Name
Antibacterial
Activity (MIC)

Antibiofilm
Activity

Anticancer
Activity

Haemolytic
Activity

Key Experimental
Model

Ranatuerin-2-AW
(R2AW) [1]

Moderate,

broad-spectrum

Information

missing

Moderate Low In vitro assays;

MRSA-infected
waxworm model [1]

[Lys4,19,
Leu20]R2AW(1-
22)-NH₂ [1]

Significantly
optimized

Information
missing

Significantly
optimized

Low (high
selectivity)

In vitro assays;
MRSA-infected

waxworm model
(showed efficacy)

[1]

Ranatuerin-2CSa
[2]

Potent (E. coli: 5

µM, S. aureus:
10 µM)

Information

missing

Not tested LC₅₀ = 160 µM

(human
erythrocytes)

[2]

In vitro assays

Ranatuerin-2Pb
[3]

Broad-spectrum Inhibits and

eradicates S.
aureus and E.
coli biofilms [3]

Cytotoxic to

human cancer
cell lines [3]

Lower than

melittin
(positive

control) [3]

In vitro assays; S.
aureus-infected
waxworm model

RPb (Truncated
R2Pb) [3]

Broad-spectrum

(retained)

Inhibits and

eradicates S.
aureus and E.
coli biofilms [3]

Less cytotoxic

than R2Pb [3]

Low (high

membrane
selectivity) [3]

In vitro assays; S.
aureus-infected
waxworm model

(showed efficacy)

Detailed Experimental Protocols

Here are the standard methodologies used in the cited research to evaluate the peptides:

1. Peptide Synthesis and Purification

Method: Solid-phase peptide synthesis [1] [3].

Purification: Reverse-phase high-performance liquid chromatography (RP-HPLC) [1] [3].
Characterization: Matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) or electrospray mass

spectrometry to confirm molecular mass [1] [3].
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Disulphide Bond Formation: For peptides with a Rana box, the disulphide bridge is formed via air oxidation

over several days at room temperature [3].

2. Structural Analysis

Circular Dichroism (CD) Spectroscopy: Used to determine secondary structure in different environments

(e.g., aqueous solution, 50% trifluoroethanol (TFE) to mimic membrane environments, and in the presence of
large unilamellar vesicles (LUVs)) [3].

Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to determine the three-dimensional solution
structure of peptides, for example, identifying a full-length helix-turn-helix motif in Ranatuerin-2CSa in a TFE-

water solvent mixture [2].
Helical Wheel Projection: Computational analysis using tools like HeliQuest to predict physicochemical

properties like hydrophobicity, hydrophobic moment, and net charge [1] [3].

3. Biological Activity Assays

Antimicrobial Activity: Minimal Inhibitory Concentration (MIC) assays are performed according to standard

methods (e.g., broth microdilution). Bacteria are incubated with serial dilutions of the peptide, and growth is
monitored after 18-24 hours [1] [3].

Haemolytic Activity: Peptides are incubated with mammalian red blood cells (e.g., from horse or human). The
percentage of haemolysis is determined by measuring the release of haemoglobin, with Triton X-100 as a

positive control (100% lysis) [1] [3].
Anticancer Activity: Cell viability is measured using assays like MTT on various human cancer cell lines (e.g.,

prostate cancer PC-3, lung cancer H157). Cytotoxicity is also assessed via Lactate Dehydrogenase (LDH)
release assays [1] [3].

Membrane Permeability: The SYTOX green nucleic acid stain is used. This dye enters bacteria only upon
membrane disruption, leading to a measurable increase in fluorescence [3].

In Vivo Efficacy: Tested in invertebrate animal models like Galleria mellonella (waxworm) larvae infected with
pathogens like MRSA. Survival rates are monitored after peptide treatment [1] [3].

Experimental Workflow for Ranatuerin Peptide Evaluation

The diagram below outlines the standard experimental workflow for characterizing ranatuerin peptides, from identification

to functional analysis.
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Experimental Workflow for Ranatuerin Peptides
Sample Collection

(Frog Skin Secretion)

cDNA Library Construction
& Shotgun Cloning

Peptide Design
& Solid-Phase Synthesis

Purification & Characterization
(RP-HPLC, Mass Spectrometry)

Structural Analysis
(CD Spectroscopy, NMR)

In Vitro Bioactivity Assays
(MIC, Haemolysis, Cytotoxicity)

Mechanism of Action Studies
(Membrane Permeability)

In Vivo Efficacy Models
(G. mellonella Infection Model)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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